3-Methyl-2-butanone

• CAS No.: 563-80-4
• Product Name: 3-Methyl-2-butanone
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: 3-methylbutan-2-one
• Standard InChI: InChI=1S/C5H10O/c1-4(2)5(3)6/h4H,1-3H3
• Standard InChIKey: SYBYTAAJFKOIEJ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)C
• Canonical SMILES: CC(C)C(=O)C
• Boiling Point: 201 °F at 760 mm Hg (USCG, 1999); 94.3 °C; 94.33 °C; 93-95 °C; 201°F; 199°F
• Colorform: Colorless liquid
• Density: 0.8051 at 68 °F (USCG, 1999); 0.8501 g/cu cm at 20 °C; 0.8 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.10; 0.81
• Flash Point: 43 °F (USCG, 1999); 52 °F (11 °C); -1 °C c.c.; 43°F
• Melting Point: -134 °F (USCG, 1999); -92.0 °C; -92 °C; -93.1 °C; -134°F
• Physical Description: 3-methylbutan-2-one appears as a colorless liquid with a pleasant odor. Flash point below 70°F. Less dense than water. May be toxic by inhalation and skin absorption. Used as a solvent.; Liquid; liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an acetone-like odor.
• Description: 3-methylbutan-2-one appears as a colorless liquid with a pleasant odor. Flash point below 70°F. Less dense than water. May be toxic by inhalation and skin absorption. Used as a solvent.
• Solubility: Very slight (NIOSH, 2016); 0.71 M; 60.8 mg/mL at 25 °C; Miscible with ethanol, ethyl ether; very soluble in acetone; soluble in carbon tetrachloride; In water, 5.237X10+4 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 0.6 (poor); Very slight
• Synonyms: 2-Acetylpropane; 2-Methylbutan-3-one; 3-Methyl-2-butanone; Isopropyl Methyl Ketone; MIPK; Methyl Isopropyl Ketone; NSC 9379
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: 67.21 mm Hg (USCG, 1999); 52.20 mmHg; 52.5 mm Hg at 25 °C (extrapolated); Vapor pressure, kPa at 20 °C: 5.5; 67.21 mmHg; 42 mmHg
• PubChem Compound: 11251
• Last Modified: Nov 11 2021